N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide

• Molecular Formula: C21H26FN3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-N-(2-phenylethyl)methanesulfonamide
• InChI: InChI=1S/C21H26FN3O3S/c1-29(27,28)25(12-11-18-7-3-2-4-8-18)17-21(26)24-15-13-23(14-16-24)20-10-6-5-9-19(20)22/h2-10H,11-17H2,1H3
• InChI Key: DWZCIXMZDXFZQE-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3F

Description

N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide, also known as FPEP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FPEP is a piperazine derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The exact mechanism of action of N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has been found to bind to the serotonin transporter and block the reuptake of serotonin, leading to increased levels of serotonin in the brain. This, in turn, can lead to the alleviation of symptoms associated with depression and anxiety. N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has also been found to bind to the dopamine receptors and block the activity of dopamine, which can lead to the alleviation of symptoms associated with schizophrenia.
Biochemical and Physiological Effects:
N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has been found to have various biochemical and physiological effects. It has been found to increase the levels of serotonin and decrease the levels of dopamine in the brain. This can lead to the alleviation of symptoms associated with depression, anxiety, and schizophrenia. N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has also been found to have anticonvulsant and antinociceptive effects, which can make it a potential treatment for epilepsy and neuropathic pain.

Advantages and Limitations for Lab Experiments

N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has several advantages for lab experiments, including its high potency and selectivity for serotonin and dopamine receptors. However, N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide. One direction is to further investigate its potential as an antipsychotic, anxiolytic, and antidepressant agent. Another direction is to study its potential as a treatment for other neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, further research is needed to optimize the synthesis method of N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide and to improve its pharmacokinetic properties.

Synthesis Methods

N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has been synthesized using various methods, including the reaction of 4-(2-fluoro-phenyl)-piperazine with 2-oxo-ethyl methanesulfonate. The reaction is carried out in the presence of a base, such as triethylamine, and the product is purified using column chromatography. Other methods for synthesizing N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide include the reaction of 4-(2-fluoro-phenyl)-piperazine with N-(2-bromoethyl)-N-phenethyl-methanesulfonamide and the reaction of 4-(2-fluoro-phenyl)-piperazine with 2-(chloromethyl)-N-phenethyl-methanesulfonamide.

Scientific Research Applications

N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. N-{2-[4-(2-Fluoro-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-phenethyl-methanesulfonamide has been studied for its potential as an antipsychotic, anxiolytic, and antidepressant agent. It has also been studied for its potential as a treatment for neuropathic pain, epilepsy, and Parkinson's disease.